2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C24H21F3N6O4S/c1-2-37-18-8-6-17(7-9-18)33-19(11-16-12-20(34)30-22(36)29-16)31-32-23(33)38-13-21(35)28-15-5-3-4-14(10-15)24(25,26)27/h3-10,12H,2,11,13H2,1H3,(H,28,35)(H2,29,30,34,36)
• InChI Key: COEQMDBQFIKYQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C24H21F3N6O4S
• Molecular Weight: 546.5 g/mol

Description

2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C24H21F3N6O4S and its molecular weight is 546.53. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has shown that derivatives of pyrimidine-triazole, which share structural similarity with the compound , have been synthesized and investigated for their antimicrobial properties. These studies indicate that such compounds can be effective against selected bacterial and fungal strains, showcasing their potential in addressing antimicrobial resistance challenges (Majithiya & Bheshdadia, 2022).

Anticancer Applications

Additionally, modifications of pyrimidine and triazole scaffolds have demonstrated appreciable anticancer activity. For example, certain derivatives have shown to inhibit the growth of various cancer cell lines, highlighting the potential of such compounds in cancer research and therapy (Al-Sanea et al., 2020). This suggests that further exploration and modification of the compound could yield promising anticancer agents.

Chemical Synthesis and Structural Studies

The compound and its derivatives have also been a focus of studies aimed at understanding their chemical synthesis and structural properties. Investigations into the crystal structures of related compounds provide insights into their chemical behavior and potential applications in the design of new materials with specific functionalities (Subasri et al., 2016). These studies are crucial for the development of novel compounds with enhanced biological or physical properties.